Cas no 2287286-41-1 (5-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole)

• Product Name: 5-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole
• CAS No: 2287286-41-1
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 5804758
• PubChem ID: 165738072
• Update Time: 2025-06-25

5-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287286-41-1
• 5-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole
• EN300-6750563

• Inchi： 1S/C12H14ClN3O/c13-10-1-2-12-11(7-10)14-15-16(12)8-9-3-5-17-6-4-9/h1-2,7,9H,3-6,8H2
• InChI Key： JQBGNXNZAGPFNQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=NN2CC1CCOCC1

Computed Properties

• Exact Mass: 251.0825398g/mol
• Monoisotopic Mass: 251.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.9Ų

Additional information on 5-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole

Comprehensive Overview of 5-Chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 2287286-41-1)

The compound 5-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 2287286-41-1) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a benzotriazole core and a tetrahydropyranylmethyl substituent, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate biological targets.

In recent years, the demand for high-purity heterocyclic compounds like 5-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole has surged due to advancements in small-molecule therapeutics and catalysis. The compound's CAS No. 2287286-41-1 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and process optimization. Its structural versatility allows for derivatization, making it a valuable intermediate in the synthesis of kinase inhibitors and antimicrobial agents.

From a synthetic perspective, the incorporation of the oxan-4-ylmethyl group enhances the compound's solubility and metabolic stability, addressing key challenges in drug delivery systems. This aligns with current trends in AI-driven drug design, where computational models prioritize molecules with improved pharmacokinetic profiles. Laboratories focusing on fragment-based drug discovery often explore derivatives of this compound to identify novel protein-protein interaction modulators.

Environmental and regulatory considerations also play a role in the compound's applications. As industries shift toward green chemistry, researchers evaluate the synthetic pathways of 5-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole for atom economy and waste reduction. Its stability under physiological conditions further supports its use in sustainable pharmaceutical manufacturing, a topic frequently queried in patent literature and regulatory guidelines.

Analytical characterization of this compound involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with ICH Q3D elemental impurity standards. The benzotriazole moiety contributes to its UV absorption properties, facilitating detection in high-throughput screening assays. These attributes make it a candidate for diagnostic probe development, particularly in fluorescence-based imaging.

Market analysts note growing interest in custom synthesis services for CAS 2287286-41-1, driven by R&D investments in orphan drugs and precision medicine. The compound's patent landscape reveals strategic filings by biotech startups and multinational pharma, underscoring its commercial potential. For suppliers, ensuring cGMP-grade availability is critical to meet the demands of clinical trial material production.

In conclusion, 5-chloro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazole represents a convergence of structural innovation and practical utility in modern chemistry. Its applications span from targeted therapy development to advanced material engineering, reflecting broader trends in interdisciplinary science. As research continues, this compound is poised to contribute to breakthroughs in life sciences and beyond.